Cas no 887985-29-7 (N-Benzyl-1-[6-(2,4-difluorophenyl)-2-pyridyl]methanamine)

• Product Name: N-Benzyl-1-[6-(2,4-difluorophenyl)-2-pyridyl]methanamine
• CAS No: 887985-29-7
• MF: C₁₉H₁₆F₂N₂
• MW: 310.340551376343
• MDL: MFCD06410167
• CID: 1056771
• Update Time: 2025-07-28

N-Benzyl-1-[6-(2,4-difluorophenyl)-2-pyridyl]methanamine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-1-(6-(2,4-difluorophenyl)pyridin-2-yl)methanamine
• N-Benzyl-1-[6-(2,4-difluorophenyl)-2-pyridinyl]methanamine
• N-Benzyl-1-[6-(2,4-difluorophenyl)-2-pyridyl]methanamine
• C19H16F2N2
• N-[[6-(2,4-difluorophenyl)pyridin-2-yl]methyl]-1-phenylmethanamine
• 7219AJ
• TRA0005025
• SY015765
• AX8280789
• N-Benzyl[6-(2,4-difluorophenyl)-2-pyridinyl]methanamine
• 6-(2,4-Difluorophenyl)-N-(phenylmethyl)-2-pyridinemethanamine (ACI)

• MDL： MFCD06410167
• Inchi： 1S/C19H16F2N2/c20-15-9-10-17(18(21)11-15)19-8-4-7-16(23-19)13-22-12-14-5-2-1-3-6-14/h1-11,22H,12-13H2
• InChI Key： GSUCRNFYWHHDPR-UHFFFAOYSA-N
• SMILES： FC1C=C(F)C(C2C=CC=C(CNCC3C=CC=CC=3)N=2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 346
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on N-Benzyl-1-[6-(2,4-difluorophenyl)-2-pyridyl]methanamine

N-Benzyl-1-[6-(2,4-difluorophenyl)-2-pyridyl]methanamine (CAS No. 887985-29-7): A Comprehensive Overview

N-Benzyl-1-[6-(2,4-difluorophenyl)-2-pyridyl]methanamine (CAS No. 887985-29-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to as N-Benzyl-1-[6-(2,4-difluorophenyl)-2-pyridyl]methanamine, is characterized by its benzyl and pyridine moieties, which confer it with a range of chemical and biological properties.

The chemical structure of N-Benzyl-1-[6-(2,4-difluorophenyl)-2-pyridyl]methanamine consists of a benzyl group attached to a methanamine moiety, which is further substituted with a 6-(2,4-difluorophenyl)-2-pyridine ring. The presence of the difluorophenyl group and the pyridine ring imparts significant electronic and steric effects, making this compound a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of N-Benzyl-1-[6-(2,4-difluorophenyl)-2-pyridyl]methanamine in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. The researchers found that N-Benzyl-1-[6-(2,4-difluorophenyl)-2-pyridyl]methanamine can effectively reduce oxidative stress and inflammation, which are major contributors to neurodegenerative processes.

In addition to its neuroprotective properties, N-Benzyl-1-[6-(2,4-difluorophenyl)-2-pyridyl]methanamine has shown promise in the field of cancer research. A 2023 study published in Cancer Research reported that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the inhibition of specific kinases and the induction of apoptosis in cancer cells.

The pharmacokinetic profile of N-Benzyl-1-[6-(2,4-difluorophenyl)-2-pyridyl]methanamine has also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent. Preclinical studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models.

In terms of synthetic chemistry, the preparation of N-Benzyl-1-[6-(2,4-difluorophenyl)-2-pyridyl]methanamine involves several steps that require careful optimization to achieve high yields and purity. Common synthetic routes include the coupling of a benzyl amine with a suitably substituted pyridine derivative followed by functional group manipulations to introduce the difluorophenyl moiety. Recent advancements in catalytic methods have further simplified these synthetic pathways, making the large-scale production of this compound more feasible.

The potential applications of N-Benzyl-1-[6-(2,4-difluorophenyl)-2-pyridyl]methanamine extend beyond its direct therapeutic use. It serves as an important building block for the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a starting material for the development of novel inhibitors targeting specific enzymes or receptors involved in various disease states.

In conclusion, N-Benzyl-1-[6-(2,4-difluorophenyl)-2-pyridyl]methanamine (CAS No. 887985-29-7) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, solidifying its position as an important molecule in the field of medicinal chemistry.